Cas no 1436431-16-1 (2-2-fluoro-4-(methylsulfanyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-2-fluoro-4-(methylsulfanyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1436431-16-1
• MF: C₁₃H₁₈BFO₂S
• MW: 268.155226230621
• MDL: MFCD29088253
• CID: 4764148
• PubChem ID: 89848382
• Update Time: 2026-02-26

2-2-fluoro-4-(methylsulfanyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methylthiophenylboronic acid pinacol ester
• 2-(2-Fluoro-4-(methylthio)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(2-fluoro-4-methylsulfanylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-2-fluoro-4-(methylsulfanyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[2-fluoro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SCHEMBL15315303
• starbld0018692
• DB-098447
• E85153
• Z2511825051
• 1436431-16-1
• CS-0189453
• LZEUNWHRPJFBPN-UHFFFAOYSA-N
• MFCD29088253
• EN300-25359709

• MDL： MFCD29088253
• Inchi： 1S/C13H18BFO2S/c1-12(2)13(3,4)17-14(16-12)10-7-6-9(18-5)8-11(10)15/h6-8H,1-5H3
• InChI Key： LZEUNWHRPJFBPN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C=1)F

Computed Properties

• Exact Mass: 268.1104593g/mol
• Monoisotopic Mass: 268.1104593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8